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Compound of Interest

Compound Name: SAR-150640

Cat. No.: B1258426

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo use of SAR-150640,
a potent and selective 33-adrenoceptor agonist. The information is intended to guide
researchers in designing and executing preclinical studies to evaluate the therapeutic potential
of this compound.

Introduction

SAR-150640 is a selective agonist for the 33-adrenergic receptor, which has shown promise in
preclinical studies for conditions requiring smooth muscle relaxation, particularly in the context
of preterm labor.[1] Its mechanism of action involves the stimulation of f3-adrenoceptors,
leading to an increase in intracellular cyclic AMP (cAMP) levels and subsequent downstream
signaling events that promote muscle relaxation.[1]
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Signaling Pathway

The primary mechanism of action of SAR-150640 is the activation of the 33-adrenergic
receptor signaling pathway in myometrial cells. This leads to smooth muscle relaxation through
the following steps:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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